![molecular formula C21H21ClN2O4S2 B2427989 N-(3-chlorobenzyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide CAS No. 1251543-27-7](/img/structure/B2427989.png)
N-(3-chlorobenzyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chlorobenzyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known by its abbreviated name, CB-13, and is classified as a synthetic cannabinoid. The purpose of
Scientific Research Applications
Synthesis and Characterization
Synthetic Methods : Research has explored various synthetic routes to produce thiophene derivatives, showcasing methods such as the four-component Gewald reaction under organocatalyzed aqueous conditions for efficient room-temperature formation of thiophene derivatives (Abaee, M. S., & Cheraghi, Somaye, 2013) Abaee & Cheraghi, 2013. Additionally, the synthesis of substituted benzo[b]thiophenes via acid-catalyzed cyclization highlights a method of creating thiophene compounds with various substitutions (Pié, Patrick A., & Marnett, L., 1988) Pié & Marnett, 1988.
Characterization and Complex Formation : The structural and physicochemical characterization of carboxamides and their metal complexes, such as Cu(II) and Zn(II), provide insights into their molecular geometries and potential for forming metal coordination complexes (Aktan, E., Gündüzalp, A., & Özmen, Ü., 2017) Aktan, Gündüzalp, & Özmen, 2017.
Biological Activities
Potential Antibacterial Applications : The synthesis and characterization of thiophene derivatives have been studied for their antibacterial activities against E. coli, indicating their potential as antibacterial agents. The incorporation of metal complexes into these molecules has shown to enhance their antibacterial effectiveness (Aktan et al., 2017) Aktan et al., 2017.
Sulfonamide and Sulfenyl Derivatives : Research on aromatic sulfonamide inhibitors and sulfenyl derivatives, involving thiophene-2-carboxamides, presents a promising avenue for the development of new therapeutic agents targeting specific biological pathways, such as carbonic anhydrases, which play critical roles in various physiological processes (Supuran, C., Maresca, A., Gregáň, F., & Remko, M., 2013) Supuran et al., 2013.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O4S2/c1-3-28-18-9-7-17(8-10-18)24(2)30(26,27)19-11-12-29-20(19)21(25)23-14-15-5-4-6-16(22)13-15/h4-13H,3,14H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBNMDTUYQMGAJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.